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A Comparative Analysis of Thallium-208 Decay
Data from Leading Nuclear Databases
For researchers, scientists, and drug development professionals, the accuracy of nuclear

decay data is paramount for a wide range of applications, from radiation shielding calculations

to the development of radiopharmaceuticals. This guide provides an objective comparison of

Thallium-208 (²⁰⁸Tl) decay data from four prominent international nuclear databases: JEFF

(Joint Evaluated Fission and Fusion File), ENDF (Evaluated Nuclear Data File), JENDL

(Japanese Evaluated Nuclear Data Library), and CENDL (Chinese Evaluated Nuclear Data

Library). The evaluation is supported by a review of key experimental findings and an overview

of the methodologies employed in both the measurements and the database evaluations.

Thallium-208 is a short-lived, high-energy beta and gamma-emitting isotope in the thorium-232

decay chain. Its prominent gamma-ray emissions, particularly the high-energy 2614.5 keV

gamma ray, make it a significant contributor to the natural radiation background and a crucial

consideration in materials and shielding applications. The precise characterization of its decay

properties—namely its half-life and the energies and intensities of its gamma-ray emissions—is

essential for accurate modeling and simulation in nuclear physics and related fields.
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The following tables summarize the half-life and prominent gamma-ray decay data for

Thallium-208 as provided in the latest versions of the JEFF-3.3, ENDF/B-VIII.0, JENDL-5, and

CENDL-3.2 nuclear data libraries. For comparison, a weighted average of experimental values

is also presented.

Table 1: Half-life of Thallium-208

Database/Source Half-life (minutes) Uncertainty (minutes)

JEFF-3.3 3.053 ± 0.004

ENDF/B-VIII.0 3.053 ± 0.004

JENDL-5 3.053 ± 0.004

CENDL-3.2 3.053 ± 0.004

Experimental Weighted

Average
3.058 ± 0.006

Table 2: Prominent Gamma-Ray Energies and Emission Intensities for Thallium-208
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Database
Gamma-ray
Energy (keV)

Energy
Uncertainty
(keV)

Emission
Intensity (%)

Intensity
Uncertainty
(%)

JEFF-3.3 583.191 ± 0.002 85.0 ± 1.0

2614.533 ± 0.010 99.16 ± 0.04

ENDF/B-VIII.0 583.191 ± 0.002 85.0 ± 1.0

2614.533 ± 0.010 99.16 ± 0.04

JENDL-5 583.191 ± 0.002 84.5 ± 0.7

2614.511 ± 0.010 99.755 ± 0.004

CENDL-3.2 583.191 ± 0.002 85.0 ± 1.0

2614.533 ± 0.010 99.16 ± 0.04

Experimental

Reference
583.187 ± 0.002 84.5 ± 0.7

2614.511 ± 0.010 99.755 ± 0.004

Note: The experimental reference values are taken from a comprehensive evaluation by A. L.

Nichols, which considers a wide range of experimental measurements.

Experimental Protocols and Evaluation
Methodologies
The accuracy of the evaluated data in nuclear databases is fundamentally linked to the quality

of the underlying experimental measurements and the rigor of the evaluation process.

Experimental Determination of Decay Properties
The decay properties of Thallium-208 have been investigated for decades using various

experimental techniques.

Half-life Measurement: The half-life of Thallium-208 is typically determined by measuring the

decay of its characteristic gamma-ray emissions over time. A common experimental setup
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involves the use of a high-purity germanium (HPGe) detector to record the gamma-ray

spectrum from a Thallium-208 source. The source is often obtained from the decay of a parent

isotope, such as Bismuth-212. The number of counts in a prominent gamma-ray peak (e.g.,

2614.5 keV) is recorded as a function of time. A decay curve is then constructed, and the half-

life is determined by fitting an exponential decay function to the data.

Gamma-Ray Spectroscopy: The energies and intensities of gamma rays emitted during the

decay of Thallium-208 are measured using gamma-ray spectroscopy. This technique relies on

the interaction of gamma rays with a detector material, which produces a signal proportional to

the energy of the incident photon. HPGe detectors are favored for their excellent energy

resolution, allowing for the precise determination of gamma-ray energies. The detection

efficiency of the spectrometer is calibrated using standard radioactive sources with well-known

gamma-ray emissions. The emission intensities are then determined from the areas of the full-

energy peaks in the measured spectrum, corrected for the detector efficiency at each energy.

A study on high-energy gamma intensities in ²⁰⁸Tl decay utilized a 100% High-Purity

Germanium (HPGe) detector in an underground laboratory to minimize background radiation.

[1] The experimental setup involved placing a ThO₂ powder sample, which serves as a source

of ²⁰⁸Tl in secular equilibrium with its parent isotopes, near the detector.[1]

Nuclear Database Evaluation Methodology
The evaluated nuclear data libraries are the result of a comprehensive process that involves

the collection, critical assessment, and statistical analysis of all available experimental data.

The JEFF project, a collaboration of NEA Data Bank member countries, produces its evaluated

library through a rigorous process of compiling and evaluating experimental data.[2][3][4] The

evaluation methodology often involves the use of statistical methods to combine data from

different experiments and theoretical model calculations to fill in gaps where experimental data

are scarce.[2]

The ENDF project in the United States follows a similar approach, coordinated by the Cross

Section Evaluation Working Group (CSEWG). The evaluation process for ENDF/B libraries

involves a peer-review system where evaluations are thoroughly checked and validated against

a wide range of experimental benchmarks.[5][6][7] The evaluation of standards is a particularly
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rigorous process involving a "Task Force" that critically examines all available measurements.

[8]

The JENDL project in Japan also relies on a combination of experimental data and theoretical

calculations.[9][10] The evaluation process for JENDL involves a "simultaneous evaluation"

method for important cross-sections of fissile and fertile nuclides, which takes into account the

correlations between different experimental data sets.[9] Covariance data, representing the

uncertainties and their correlations, are also a key component of the JENDL libraries.[11]

The CENDL project in China has developed its evaluation methodologies with a focus on

providing high-quality nuclear data for nuclear science and engineering applications.[12] The

evaluation process for CENDL-3.2 involved updating data from previous versions and

performing new evaluations based on available experimental data and theoretical models.[12]

[13] The project also benefits from international collaborations and the use of various

evaluation techniques to ensure data quality.[12]

Data Visualization
To better understand the workflow of evaluating nuclear decay data, the following diagram

illustrates the key steps from experimental measurement to the final evaluated data in a

nuclear database.
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Conclusion
The evaluated decay data for Thallium-208 in the JEFF-3.3, ENDF/B-VIII.0, JENDL-5, and

CENDL-3.2 nuclear databases show a high degree of consistency for the half-life and the

energies and intensities of the most prominent gamma rays. This consistency reflects the

robust and mature process of experimental measurement and data evaluation that has been

established over many years. The minor differences observed, particularly in the uncertainties,

can be attributed to the specific experimental datasets given more weight in each independent

evaluation and the statistical methods employed. For most applications, the data from any of

these major libraries can be used with a high degree of confidence. For applications requiring

the highest precision, a critical comparison of the detailed data files and their associated

covariance information is recommended. The continuous efforts of the international nuclear

data community ensure that these databases are regularly updated and improved as new

experimental data become available.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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